![molecular formula C6H8N2O3S B033074 4-Hydrazinobenzenesulfonic acid CAS No. 98-71-5](/img/structure/B33074.png)
4-Hydrazinobenzenesulfonic acid
Overview
Description
Synthesis Analysis
The synthesis of 4-hydrazinobenzenesulfonic acid and its derivatives involves multiple methods, including microwave irradiation, which has been shown to offer a more efficient approach compared to conventional heating. This method facilitates the synthesis of 4-(2-substituted hydrazinyl)benzenesulfonamides, highlighting the versatility of this compound in generating a wide range of chemical entities with potential biological activities (Gul et al., 2016).
Molecular Structure Analysis
The molecular structure of this compound derivatives, such as 4-hydrazinobenzoic acid hydrochloride, has been elucidated using techniques like FT-IR spectroscopy and X-ray diffraction. These compounds typically crystallize in a triclinic system, forming colorless needles. The detailed crystallographic analysis reveals complex three-dimensional frameworks stabilized by hydrogen bonding, underscoring the compound's intricate molecular architecture (Morales-Toyo et al., 2020).
Chemical Reactions and Properties
This compound participates in diverse chemical reactions, including its use as a reagent for spectrophotometric studies. For example, it has been employed in the spectrophotometric determination of palladium, showcasing its utility in analytical chemistry for metal ion detection (Lozynska et al., 2015).
Physical Properties Analysis
The physical properties of this compound derivatives are closely linked to their molecular structure. For instance, the crystalline form and hydrogen bonding networks significantly influence their solubility, melting points, and stability. Detailed studies on compounds like 4-hydrazinobenzoic acid hydrochloride provide insight into these aspects, offering a deeper understanding of how structural features affect physical properties (Morales-Toyo et al., 2020).
Chemical Properties Analysis
The chemical properties of this compound derivatives are characterized by their reactivity towards various electrophiles and nucleophiles. This reactivity profile facilitates their application in synthesizing a broad array of chemical products, including pharmaceuticals and dyestuffs. The compound's ability to undergo reactions such as cyclization, diazotization, and condensation with aldehydes to form Schiff bases underscores its chemical versatility and importance in organic synthesis (Gul et al., 2016).
Safety and Hazards
4-Hydrazinobenzenesulfonic acid is harmful if swallowed and causes skin and eye irritation . It may also cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective clothing, and ensuring adequate ventilation . In case of contact with skin or eyes, it is advised to wash with plenty of water .
Future Directions
4-Hydrazinobenzenesulfonic acid has been used in the simultaneous reduction and functionalization of Graphene Oxide . This process resulted in the preparation of hydrophilic functionalized graphene, which has potential applications in functional polymer nanocomposites, such as specialty water-based coatings . This represents a promising direction for the future use of this compound .
Mechanism of Action
Target of Action
4-Hydrazinobenzenesulfonic acid is primarily used as an intermediate in the manufacture of various products, including pharmaceuticals, dyes, and other organic synthesis . It has active applications in organic synthesis for agrochemicals, pharmaceuticals, photographic, heat stabilizers, polymerization catalysts, flame-retardants, blowing agents for plastics, explosives, and dyes . .
Mode of Action
As an intermediate in various chemical reactions, it likely interacts with other compounds to facilitate the synthesis of the desired end products .
Biochemical Pathways
As an intermediate in chemical synthesis, it likely participates in various reactions that lead to the formation of a wide range of compounds .
Pharmacokinetics
As an intermediate in chemical synthesis, its bioavailability would likely depend on the specific context of its use .
Result of Action
As an intermediate in chemical synthesis, its primary role is likely to facilitate the formation of other compounds .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes when handling this compound . It is also advised to use personal protective equipment, ensure adequate ventilation, and remove all sources of ignition . These precautions suggest that the compound’s action and stability may be affected by factors such as air quality, temperature, and the presence of other chemicals .
properties
IUPAC Name |
4-hydrazinylbenzenesulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O3S/c7-8-5-1-3-6(4-2-5)12(9,10)11/h1-4,8H,7H2,(H,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOMZCWUHFGMSEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NN)S(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9059177 | |
Record name | 4-Hydrazinobenzenesulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9059177 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
98-71-5, 854689-07-9 | |
Record name | 4-Hydrazinobenzenesulfonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=98-71-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 4-Hydrazinobenzenesulfonic acid | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000098715 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Hydrazinobenzenesulfonic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=1608 | |
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Record name | Benzenesulfonic acid, 4-hydrazinyl- | |
Source | EPA Chemicals under the TSCA | |
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Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 4-Hydrazinobenzenesulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9059177 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-hydrazinobenzenesulphonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.450 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-HYDRAZINOBENZENESULFONIC ACID, HEMIHYDRATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-HYDRAZINOBENZENESULFONIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/F3J225IK1D | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 4-Hydrazinobenzenesulfonic acid interact with graphene oxide, and what are the downstream effects on the material properties?
A1: this compound (HBS) interacts with graphene oxide (GO) through a dual mechanism:
- Functionalization: Simultaneously, the hydrophilic sulfonic acid group (-SO3H) in HBS covalently bonds to the graphene surface. This functionalization improves the aqueous dispersibility of the reduced graphene oxide (rGO) by increasing its hydrophilicity. []
Q2: What are the analytical techniques used to characterize the this compound-reduced graphene oxide (HBS-rGO)?
A2: The successful preparation and characterization of HBS-rGO were confirmed using a combination of techniques:
- Microscopy: Scanning electron microscopy (SEM) was used to visualize the morphology and structure of the material. []
- Spectroscopy:
- X-ray diffraction (XRD) provided insights into the interlayer spacing and crystallinity. []
- Raman spectroscopy helped analyze the changes in the vibrational modes of the graphene lattice, confirming the reduction of GO. []
- Fourier transform infrared spectra (FTIR) identified the presence of specific functional groups (like -SO3H) on the graphene surface. []
- X-ray photoelectron spectroscopy (XPS) determined the elemental composition and chemical states of the elements present in the material. []
- Thermal Analysis: Thermogravimetric analysis (TGA) was employed to assess the thermal stability and the amount of functional groups attached to the rGO. []
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